Cas no 5882-47-3 (Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1))

Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1) structure
5882-47-3 structure
Product Name:Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
CAS No:5882-47-3
MF:C29H38N4O3
MW:490.637027263641
CID:385620
PubChem ID:5201901
Update Time:2025-04-19

Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
    • N-butyl-N-[2-[[5-tert-butyl-2-(4-methoxyphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-3-phenylpropanamide
    • 5882-47-3
    • DTXSID20409571
    • Inchi: 1S/C29H38N4O3/c1-6-7-19-32(28(35)18-13-22-11-9-8-10-12-22)21-27(34)30-26-20-25(29(2,3)4)31-33(26)23-14-16-24(36-5)17-15-23/h8-12,14-17,20H,6-7,13,18-19,21H2,1-5H3,(H,30,34)
    • InChI Key: HNXZSNOWMYZQFV-UHFFFAOYSA-N
    • SMILES: O=C(CN(C(CCC1C=CC=CC=1)=O)CCCC)NC1=CC(C(C)(C)C)=NN1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 490.29464
  • Monoisotopic Mass: 490.294391
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 12
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.5
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.09
  • Boiling Point: 675.6°Cat760mmHg
  • Flash Point: 362.4°C
  • Refractive Index: 1.564
  • PSA: 76.46
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